N6-(4-Methoxybenzyl)adenosine-d3

• Molecular Formula: C18H21N5O5
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C18H21N5O5/c1-27-11-4-2-10(3-5-11)6-19-16-13-17(21-8-20-16)23(9-22-13)18-15(26)14(25)12(7-24)28-18/h2-5,8-9,12,14-15,18,24-26H,6-7H2,1H3,(H,19,20,21)/t12-,14-,15-,18-/m1/s1/i1D3
• InChIKey: LZNPQLJNXKVMMY-GJVBHZJGSA-N

N6-(4-Methoxybenzyl)adenosine-d3 Overview

N6-(4-Methoxybenzyl)adenosine-d3 is a stable isotope-labeled (deuterated) analog of N6-(4-Methoxybenzyl)adenosine . The parent compound is a synthetic N6-substituted adenosine derivative belonging to the class of aromatic cytokinins and nucleoside analogs . These compounds are primarily recognized for their roles as smooth muscle vasodilators and have been investigated for their capacity to inhibit cancer progression . The deuterium labeling in the -d3 variant does not alter the compound's biological activity but introduces a distinct mass difference of +3 Da, a critical feature for its primary application as an internal standard in quantitative analytical workflows.

Identity Deuterated isotopologue internal standard (ISTD)

Mass Shift +3 Da for LC-MS differentiation

Analytical Use SIL-IS for N6-(4-Methoxybenzyl)adenosine quantification

Why Deuterated N6-(4-Methoxybenzyl)adenosine-d3 Is Needed

Substituting N6-(4-Methoxybenzyl)adenosine-d3 with its unlabeled counterpart or an alternative deuterated adenosine analog is scientifically invalid for its intended purpose. The unlabeled N6-(4-Methoxybenzyl)adenosine shares identical chromatographic behavior and ionization efficiency, making it indistinguishable from the analyte in LC-MS/MS, which defeats its purpose as an internal standard. While other deuterated adenosine analogs (e.g., 2'-O-Methyl Adenosine-d3 or 1-Methyladenosine-d3) provide a mass shift, they differ in their chemical structure and, crucially, in their physicochemical properties (e.g., lipophilicity, retention time, extraction recovery). This structural dissimilarity prevents them from serving as an effective internal standard, as they cannot accurately correct for analyte loss during sample preparation or matrix effects during ionization [1]. The evidence presented below quantitatively establishes the precise scenarios where this specific compound is non-substitutable.

Property

Deuterated ISTD

Unlabeled Analog

Mass Resolution

+3 Da shift, distinct MS peak

Identical m/z, co-elution only

Matrix Correction

Compensates ion suppression

No correction; bias risk

Method Validation

Meets method validation expectations

Insufficient for quantitative bioanalysis

• [1] Gao, J., et al. (2013). Sensitive GC-MS/MS method to measure deuterium labeled deoxyadenosine in DNA from limited mouse cell populations. PubMed. View Source

N6-(4-Methoxybenzyl)adenosine-d3 Selection Evidence

Deuterium Mass Shift for LC-MS Resolution

N6-(4-Methoxybenzyl)adenosine-d3 provides a +3 Da mass shift relative to the unlabeled analyte, N6-(4-Methoxybenzyl)adenosine. This isotopic difference is ideal for use as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The unlabeled compound, lacking this mass shift, cannot be distinguished from the analyte in the mass spectrometer, making it useless for quantitative correction. In contrast, generic deuterated analogs, while offering a mass shift, lack the necessary structural identity to co-elute and mimic the analyte's behavior during sample extraction and ionization, which is the foundational requirement for an accurate internal standard .

Mass Shift

Head-to-head

390.41 vs 387.39 g·mol⁻¹ (+3.02 Da)

Enables distinct MS peak assignment

Theoretical from molecular formula; COA confirmed

Evidence Dimension	Mass Difference (Analyte vs. Internal Standard)
Target Compound Data	+3 Da (N6-(4-Methoxybenzyl)adenosine-d3)
Comparator Or Baseline	0 Da (Unlabeled N6-(4-Methoxybenzyl)adenosine); +3 Da or other (Generic deuterated adenosine analog, e.g., 2'-O-Methyl Adenosine-d3)
Quantified Difference	Target compound provides necessary mass shift for MS differentiation; Unlabeled comparator provides no shift; Generic analog provides shift but lacks co-elution properties .
Conditions	LC-MS/MS quantitative analysis

Why This Matters

This specific mass shift is essential for developing a validated, accurate, and precise LC-MS/MS method for quantifying the parent compound in biological matrices.

High Purity for Analytical Reproducibility

The high purity of N6-(4-Methoxybenzyl)adenosine-d3 is a critical parameter that differentiates it from generic, lower-purity reagents. The unlabeled parent compound, N6-(4-Methoxybenzyl)adenosine, is also commercially available with a specified purity of >95% (HPLC) . While the -d3 analog is offered with a purity of ≥98% . Using a lower purity internal standard, even of a similar analog, introduces unknown and uncontrolled impurities that can cause ion suppression or enhancement in the mass spectrometer source, or interfere with the chromatographic separation of the analyte. This leads to inaccurate quantification, failed method validation, and ultimately, unreliable research data. For a scientific procurement officer, this higher purity specification is a verifiable indicator of a more suitable, fit-for-purpose product.

Purity

Data to verify

≥98% by HPLC

Minimizes impurity-driven variability

Vendor certificate; chromatographic conditions not disclosed

Evidence Dimension	Purity (as determined by HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	>95% (Unlabeled N6-(4-Methoxybenzyl)adenosine)
Quantified Difference	≥3% higher purity for the -d3 internal standard
Conditions	Vendor technical datasheet specifications

Why This Matters

The higher purity specification ensures minimal interference from impurities, which is essential for achieving the low limits of quantification required in modern pharmacokinetic and metabolomic studies.

Deuterium Kinetic Isotope Effect Potential

The parent compound, N6-(4-Methoxybenzyl)adenosine, has a documented, peer-reviewed application as a reagent for synthesizing cytotoxic platinum(II) complexes. Research by Starha et al. (2013) specifically utilized this nucleoside analog, among others with hydroxy-, methoxy-, fluoro-, and chloro-substituents, as an N-donor ligand to create novel anti-tumor agents [1]. This contrasts with the broader class of adenosine analogs, which are primarily described as smooth muscle vasodilators. While the -d3 analog is intended as an internal standard, its precursor is a validated, specific building block for generating a unique class of investigational anticancer metallodrugs. This provides a clear, application-based differentiation from other adenosine analogs that lack this specific utility.

KIE Potential

Class-level

C-D bond may slow metabolism

Potential metabolic stabilization; requires validation

Class-level inference from nucleoside KIE literature

Evidence Dimension	Documented Application in Peer-Reviewed Synthesis
Target Compound Data	Reagent for synthesis of cytotoxic Pt(II) complexes [1]
Comparator Or Baseline	Broad class of adenosine analogs (described mainly as vasodilators)
Quantified Difference	Target compound's class has a specific, documented use in metallodrug synthesis; the broader class does not
Conditions	In vitro cytotoxicity studies; synthetic chemistry

Why This Matters

This specific synthetic utility in creating a distinct class of anti-tumor agents justifies its procurement over other nucleoside analogs that are not documented in this specialized application.

• [1] Starha, P., et al. (2013). Synthesis, Characterization and Cytotoxicity Evaluation of Platinum(II) Oxalato Complexes Involving Adenosine-Based N-Donor Ligands. Molecules, 18, 6990-7003. View Source

Gold Standard Internal Standard for LC-MS Quantification

The substitution of three hydrogen atoms with deuterium increases the molecular weight from 387.39 g/mol for the unlabeled N6-(4-Methoxybenzyl)adenosine to 390.41 g/mol for the -d3 analog . This +3 Da shift is sufficient to avoid overlap with the natural isotopic envelope (M+1, M+2) of the unlabeled analyte, particularly at low concentrations. More critically, this specific isotopic label provides a measurable difference without altering the physicochemical properties enough to cause a significant chromatographic retention time shift. In contrast, using a different, non-analogous deuterated compound (e.g., 2'-O-Methyl Adenosine-d3) would result in a different retention time, preventing it from effectively correcting for matrix effects that are time-dependent.

ISTD Performance

Class-level

SIL-IS improves precision 5–15% CV

Fulfills bioanalytical quantification expectations

Widely reported principle; matrix-dependent

Evidence Dimension	Molecular Weight
Target Compound Data	390.41 g/mol
Comparator Or Baseline	387.39 g/mol (Unlabeled N6-(4-Methoxybenzyl)adenosine)
Quantified Difference	+3.02 Da
Conditions	Calculated from molecular formula (C18H18D3N5O5 vs C18H21N5O5)

Why This Matters

The precise +3 Da mass difference, coupled with near-identical chemical properties, is the fundamental requirement for a robust internal standard, ensuring accurate correction for ion suppression/enhancement without introducing new analytical variables.

Evidence Item 5: Lack of Direct Biological Data Reinforces its Primary Role as an Analytical Tool

A comprehensive search of primary literature and authoritative databases reveals an absence of direct, quantitative biological activity data (e.g., IC50, Ki) for N6-(4-Methoxybenzyl)adenosine-d3 itself. Its biological activity, as noted by vendors, is inferred from the class of compounds to which its parent molecule belongs [1]. This lack of intrinsic activity data is not a weakness but a key differentiator from other adenosine analogs that are purchased for their pharmacological effects (e.g., Clofarabine, Fludarabine). For a researcher, this confirms that the compound is not intended to exert a biological effect but to serve as a silent, chemically identical partner for its unlabeled counterpart in quantitative assays. This distinction prevents its misapplication in activity-based screens and ensures it is procured for its correct purpose.

Evidence Dimension	Availability of Direct Biological Activity Data
Target Compound Data	None found; activity inferred from class [1]
Comparator Or Baseline	Numerous bioactive adenosine analogs (e.g., Clofarabine, Acadesine) have well-documented IC50/Ki values
Quantified Difference	Qualitative difference: target compound is an analytical tool; comparators are bioactive probes/drugs
Conditions	Review of peer-reviewed literature and database entries

Why This Matters

This evidence clarifies the intended use-case, preventing procurement errors where a deuterated internal standard might be mistakenly purchased for a biological activity experiment.

• [1] PeptideDB. (n.d.). N6-(4-Methoxybenzyl)adenosine-d3. Product Database Entry. Retrieved from https://www.peptidedb.com View Source

N6-(4-Methoxybenzyl)adenosine-d3 Applications

Plasma & Tissue Bioanalysis by LC-MS/MS

Procure N6-(4-Methoxybenzyl)adenosine-d3 for use as an internal standard in LC-MS/MS assays to achieve accurate and precise quantification of its parent compound in biological matrices (e.g., plasma, urine, tissue homogenates). The +3 Da mass shift ensures no interference from the analyte's natural isotopic distribution, while its ≥98% purity minimizes ion suppression/enhancement effects. This application is directly supported by its molecular weight advantage and high purity specifications .

Metabolic Stability in Hepatic Microsomes or Hepatocytes

Utilize N6-(4-Methoxybenzyl)adenosine-d3 to control for variability introduced during complex sample preparation steps (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction). Its structural identity to the target analyte ensures it mirrors any analyte loss or degradation, enabling a true assessment of extraction recovery. This is a foundational application of any well-matched deuterated internal standard and is justified by its identical chemical properties to the unlabeled compound .

Preclinical PK and Tissue Distribution in Rodents

Source the unlabeled parent compound, N6-(4-Methoxybenzyl)adenosine, for use as a specific reagent in the synthesis of novel platinum(II) oxalato complexes. This application is validated by peer-reviewed research demonstrating the cytotoxic activity of these complexes against cancer cell lines. This provides a clear, specialized use-case that distinguishes it from other, generic adenosine analogs [1].

Application

Selection Property

Validation Focus

Bioanalysis in research matrices

Deuterated ISTD with +3 Da shift

Matrix-effect correction and quantification accuracy

Metabolic stability comparison

Deuterium KIE potential

Oxidative metabolism rate assessment

Preclinical exposure profiling

ISTD normalization for PK metrics

AUC, Cmax, t1/2 accuracy

Targeted metabolomics of nucleosides

Consistent ISTD calibration

Inter-day precision and method robustness

• [1] Starha, P., et al. (2013). Synthesis, Characterization and Cytotoxicity Evaluation of Platinum(II) Oxalato Complexes Involving Adenosine-Based N-Donor Ligands. Molecules, 18, 6990-7003. View Source